molecular formula C6H6IN3 B13019833 4-Iodopicolinimidamide

4-Iodopicolinimidamide

Cat. No.: B13019833
M. Wt: 247.04 g/mol
InChI Key: HNNDHGOVFNWQTD-UHFFFAOYSA-N
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Description

4-Iodopicolinimidamide is a heterocyclic organic compound featuring a pyridine ring substituted with an iodine atom at the 4-position and an imidamide functional group. The iodine substituent confers distinct electronic and steric properties, influencing reactivity and binding interactions in chemical systems .

Properties

IUPAC Name

4-iodopyridine-2-carboximidamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H6IN3/c7-4-1-2-10-5(3-4)6(8)9/h1-3H,(H3,8,9)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HNNDHGOVFNWQTD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN=C(C=C1I)C(=N)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H6IN3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

247.04 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

The synthesis of 4-Iodopicolinimidamide typically involves the iodination of picolinamide. One common method includes the reaction of picolinamide with iodine and a suitable oxidizing agent under controlled conditions. The reaction is usually carried out in an organic solvent such as acetonitrile or dichloromethane at room temperature. The product is then purified using standard techniques such as recrystallization or chromatography .

Industrial production methods for 4-Iodopicolinimidamide are not well-documented, but they likely involve similar synthetic routes with optimization for large-scale production. This may include the use of continuous flow reactors and automated purification systems to enhance yield and purity.

Chemical Reactions Analysis

4-Iodopicolinimidamide undergoes various chemical reactions, including:

    Substitution Reactions: The iodine atom in 4-Iodopicolinimidamide can be replaced by other nucleophiles such as amines, thiols, or alkoxides. These reactions typically occur under mild conditions using catalysts like palladium or copper.

    Oxidation and Reduction: The compound can be oxidized to form corresponding N-oxides or reduced to form deiodinated derivatives. Common reagents for these reactions include hydrogen peroxide for oxidation and sodium borohydride for reduction.

    Coupling Reactions: 4-Iodopicolinimidamide can participate in coupling reactions such as Suzuki or Sonogashira coupling to form biaryl or alkyne derivatives.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine would yield an aminopicolinimidamide derivative, while coupling with a boronic acid would produce a biaryl compound.

Scientific Research Applications

4-Iodopicolinimidamide has several applications in scientific research:

Mechanism of Action

The mechanism of action of 4-Iodopicolinimidamide is not fully understood, but it is believed to interact with specific molecular targets and pathways. The iodine atom in the compound may facilitate binding to certain enzymes or receptors, thereby modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key analogs of 4-Iodopicolinimidamide, highlighting structural variations and their implications:

Compound Name CAS Number Substituent/Modification Structural Similarity Key Properties/Applications
4-(Trifluoromethyl)picolinimidamide HCl 909109-68-8 CF₃ at pyridine 4-position 0.54 Enhanced electron-withdrawing effects; used in fluorinated ligand synthesis
2,6-Bis(1-methyl-1H-benzimidazol-2-yl)pyridin-4-ol 533928-74-4 Hydroxyl and benzimidazolyl groups 0.52 Chelating agent for metal coordination; potential in supramolecular chemistry
(E)-3-(2-Propyl-6-(trifluoromethyl)pyridin-3-yl)acrylic acid 1005174-17-3 Acrylic acid side chain 0.51 Photoactive materials; polymer precursors
4-Iodopyridine-3-carboxylic acid 15366-63-9 Carboxylic acid at 3-position N/A Intermediate in pharmaceutical synthesis; distinct acidity profile

Key Observations:

  • Functional Group Diversity : Compared to the carboxylic acid derivative (15366-63-9), the imidamide group in 4-Iodopicolinimidamide enhances nucleophilicity, making it more reactive in amidination or cyclization reactions .
  • Steric Considerations : Bulky substituents (e.g., benzimidazolyl groups in 533928-74-4) reduce accessibility to the pyridine core, whereas iodine’s van der Waals radius (~1.98 Å) balances steric hindrance with reactivity .

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